Cas no 2377031-85-9 (5-Azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride)

• Product Name: 5-Azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride
• CAS No: 2377031-85-9
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• CID: 6075791
• PubChem ID: 145913639
• Update Time: 2025-06-08

5-Azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2377031-85-9
• (2s,4r)-5-azaspiro[3.5]nonane-2-carboxylic acid hydrochloride
• 5-Azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride
• EN300-7447585

• Inchi： 1S/C9H15NO2.ClH/c11-8(12)7-5-9(6-7)3-1-2-4-10-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： NQPFTYWJUCASCI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC2(CCCCN2)C1)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-Azaspiro[3.5]nonane-2-carboxylic acid;hydrochloride

Comprehensive Overview of 5-Azaspiro[3.5]nonane-2-carboxylic acid hydrochloride (CAS No. 2377031-85-9)

5-Azaspiro[3.5]nonane-2-carboxylic acid hydrochloride (CAS No. 2377031-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. The compound belongs to the class of spirocyclic amines, which are increasingly explored for their potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its molecular framework combines a 5-azaspiro[3.5]nonane core with a carboxylic acid group, further stabilized as a hydrochloride salt for enhanced solubility and stability.

In recent years, the demand for spirocyclic compounds like 5-Azaspiro[3.5]nonane-2-carboxylic acid hydrochloride has surged, driven by their versatility in medicinal chemistry. Researchers frequently search for "spirocyclic building blocks for drug design" or "CAS 2377031-85-9 applications," reflecting its relevance in high-throughput screening and fragment-based drug discovery. The compound's rigid spiro architecture offers conformational constraints, making it valuable for targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating neurological disorders.

The synthesis of 5-Azaspiro[3.5]nonane-2-carboxylic acid hydrochloride typically involves multi-step organic reactions, including ring-closing metathesis or reductive amination, followed by carboxylation and salt formation. Its hydrochloride salt form improves bioavailability, a key consideration for pharmacokinetic optimization. This aligns with trending searches such as "how to improve drug solubility" and "spirocyclic compounds in CNS drugs," highlighting its intersection with modern pharmaceutical challenges.

Beyond therapeutics, CAS 2377031-85-9 is also investigated in material science for designing supramolecular assemblies due to its ability to form stable hydrogen bonds. Its carboxylic acid moiety enables functionalization, catering to queries like "modifying spirocyclic scaffolds" or "applications of azaspiro compounds." The compound's purity and stereochemical control are critical, as emphasized by frequent searches for "chiral spirocyclic synthesis" and "analytical methods for spiro derivatives."

In summary, 5-Azaspiro[3.5]nonane-2-carboxylic acid hydrochloride (CAS No. 2377031-85-9) represents a pivotal chemical entity bridging drug discovery and advanced materials. Its structural novelty and adaptability to bioconjugation and targeted delivery systems ensure its continued prominence in scientific literature and industrial applications. As research evolves, this compound is poised to address emerging needs in precision medicine and green chemistry, resonating with global trends toward sustainable and personalized healthcare solutions.